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Compound of Interest

Compound Name: Eaton's Reagent

Cat. No.: B1357157

Eaton's Reagent, a solution of phosphorus pentoxide (P20s) in methanesulfonic acid
(CHsSO0sH), is a powerful and versatile acidic medium and dehydrating agent in organic
synthesis.[1] Developed by P. E. Eaton, it serves as a more manageable and often more
effective alternative to polyphosphoric acid (PPA) for a variety of chemical transformations.[1]
This guide provides a comprehensive overview of the physical and chemical properties of
Eaton's Reagent, detailed experimental protocols for its use, and a visualization of its reaction

mechanisms.

Core Properties of Eaton's Reagent

Eaton's Reagent is typically a colorless to light yellow liquid, valued for its low viscosity
compared to PPA, which simplifies handling and mixing in reaction setups.[1] Its potent acidic
and dehydrating properties stem from the in situ formation of polyphosphoric acids and mixed
anhydrides upon the dissolution of phosphorus pentoxide in methanesulfonic acid.[2]

A summary of the key physical and chemical properties of Eaton's Reagent is presented in the
table below. The exact values can vary slightly depending on the precise concentration of
P20s.
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Property Value Source(s)

Appearance Colorless to light yellow liquid [11[3]
Typically 7.5-10 wt%

N Phosphorus pentoxide (P20s)

Composition ) ) ) [415]
in Methanesulfonic acid
(CHsSOsH)

Molecular Formula CH40sP2S [1][6]

Molecular Weight 238.05 g/mol [11161[7]

Density ~1.5g/mLat 25 °C [8]

Boiling Point 122 °C at 1 mmHg [8]

Refractive Index n20/D 1.435 [8]
Highly soluble in polar

Solubility solvents; hydrolyzes and [1][9][10]
decomposes in water

Acidity Strong Lewis acid [1]

o Potent dehydrating and

Reactivity ) [1112114]
condensing agent

CAS Number 39394-84-8 [1]14]

Reaction Mechanisms and Applications

Eaton's Reagent is a superior catalyst for a range of acid-mediated reactions. Its efficacy is

attributed to the generation of highly electrophilic species in situ.[1] Key applications include:

» Friedel-Crafts Acylation and Alkylation: It facilitates the acylation and alkylation of aromatic

compounds.[1][11]

o Cyclodehydration: It is widely used for intramolecular cyclization reactions to form various

heterocyclic compounds, such as xanthones, quinolones, and coumarins.[1][5][11]
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o Condensation Reactions: The reagent effectively promotes condensation reactions, for
instance, the Claisen-Schmidt condensation to form chalcones.[2][4]

e Beckmann Rearrangement: It can be employed to catalyze the Beckmann rearrangement of
oximes.[11]

The general mechanism for electrophilic substitution reactions catalyzed by Eaton's Reagent
involves the activation of a substrate by the acidic medium, making it more susceptible to
nucleophilic attack.
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General mechanism of Eaton's Reagent in electrophilic substitution.

A prominent example of its application is the synthesis of xanthones through the condensation
of salicylic acids and phenols. In this reaction, Eaton's Reagent facilitates the formation of a

highly reactive acylium ion from the salicylic acid derivative, which then undergoes a Friedel-
Crafts acylation with the phenol.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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